1-(3-fluorobenzyl)-3-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)urea

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-3-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]urea
• InChI: InChI=1S/C16H15FN4O2S/c17-12-3-1-2-11(8-12)9-19-16(23)18-5-6-21-10-20-13-4-7-24-14(13)15(21)22/h1-4,7-8,10H,5-6,9H2,(H2,18,19,23)
• InChI Key: FTCNEAHOMBQBAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CNC(=O)NCCN2C=NC3=C(C2=O)SC=C3
• Molecular Formula: C16H15FN4O2S
• Molecular Weight: 346.4 g/mol

Description

1-(3-fluorobenzyl)-3-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)urea, also known as FTUP or TH5487, is a small molecule inhibitor that has been developed for the treatment of cancer. It is an orally bioavailable drug that has shown promising results in preclinical studies.

Scientific Research Applications

Synthesis and Antiproliferative Activity

One study focused on the design, synthesis, and evaluation of N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide for its antiproliferative activity against different human cancer cell lines. The compound displayed promising anticancer activity, showcasing the potential therapeutic applications of similar molecules in oncology (Huang et al., 2020).

Herbicidal Activities

Another research avenue involves the synthesis of 6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione compounds and their evaluation as herbicides. Some of these compounds, including derivatives closely related to the 1-(3-fluorobenzyl)-3-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)urea, demonstrated good herbicidal activities, suggesting their potential in agricultural applications (Huazheng, 2013).

Antitumor and Antioxidant Activities

Compounds with the thieno[3,2-d]pyrimidin core have been synthesized and tested for their antitumor activities, with some showing significant effects against various cancer cell lines. This highlights the importance of such molecules in the development of new anticancer agents. Additionally, certain derivatives have been evaluated for their antioxidant activities, further broadening the scope of research and potential applications of these compounds in health-related fields (Raić-Malić et al., 2000).

Electronic and Optical Properties

Studies have also been conducted on the electronic and optical properties of related compounds, with findings indicating their potential applications in materials science, particularly in non-linear optical applications and as components in electronic devices (Al-Abdullah et al., 2014).